Cas no 2097914-73-1 (4-oxo-4H-chromen-7-yl methanesulfonate)

• Product Name: 4-oxo-4H-chromen-7-yl methanesulfonate
• CAS No: 2097914-73-1
• MF: C₁₀H₈O₅S
• MW: 240.232522010803
• CID: 6592487
• PubChem ID: 126850390
• Update Time: 2025-05-21

4-oxo-4H-chromen-7-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4H-chromen-7-yl methanesulfonate
• 4H-1-Benzopyran-4-one, 7-[(methylsulfonyl)oxy]-
• F6170-0106
• (4-oxochromen-7-yl) methanesulfonate
• AKOS032456338
• 2097914-73-1

• Inchi： 1S/C10H8O5S/c1-16(12,13)15-7-2-3-8-9(11)4-5-14-10(8)6-7/h2-6H,1H3
• InChI Key： SNEVYWQAVJSQAV-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OS(C)(=O)=O)=CC=C2C(=O)C=1

Computed Properties

• Exact Mass: 240.00924453g/mol
• Monoisotopic Mass: 240.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.481±0.06 g/cm3(Predicted)
• Boiling Point: 425.1±45.0 °C(Predicted)

Additional information on 4-oxo-4H-chromen-7-yl methanesulfonate

Comprehensive Analysis of 4-oxo-4H-chromen-7-yl methanesulfonate (CAS No. 2097914-73-1): Properties, Applications, and Industry Insights

The compound 4-oxo-4H-chromen-7-yl methanesulfonate (CAS No. 2097914-73-1) is a specialized chromene derivative with significant potential in pharmaceutical and material science research. As a methanesulfonate ester, it belongs to a class of compounds known for their versatility in organic synthesis and drug development. This article delves into its molecular characteristics, synthesis pathways, and emerging applications, addressing common queries such as "what is 4-oxo-4H-chromen-7-yl methanesulfonate used for" and "how to synthesize chromene derivatives."

Structurally, 4-oxo-4H-chromen-7-yl methanesulfonate features a chromen-4-one core substituted with a methanesulfonyloxy group at the 7-position. This configuration imparts unique reactivity, making it valuable for cross-coupling reactions and as a precursor for flavonoid analogs. Recent studies highlight its role in developing bioactive molecules, particularly in oncology and inflammation research, aligning with trending searches like "chromene-based drug discovery 2024."

From a synthetic perspective, the compound is typically prepared via esterification of 7-hydroxy-4H-chromen-4-one with methanesulfonyl chloride. Researchers optimizing this process often search for "green chemistry approaches for sulfonate esters" or "scalable synthesis of 4-oxo-4H-chromen derivatives." Industry reports indicate growing demand for such intermediates due to their utility in creating fluorescent probes and photostable materials, topics frequently discussed in nanotechnology forums.

Quality control of CAS 2097914-73-1 requires rigorous HPLC analysis and spectroscopic characterization (1H/13C NMR, MS). These protocols address common concerns like "how to verify purity of chromene derivatives." The compound's stability under various conditions (pH, temperature) is another hot topic, especially for formulators exploring its use in advanced drug delivery systems.

Environmental and regulatory aspects of 4-oxo-4H-chromen-7-yl methanesulfonate comply with major chemical inventories (REACH, TSCA). Its biodegradation profile and ecotoxicity data are subjects of ongoing research, responding to increased searches for "sustainable pharmaceutical intermediates." The compound's logP value and solubility parameters also make it relevant to discussions about "improving drug bioavailability."

Future prospects for this chemical entity include applications in OLED materials and molecular imaging, areas generating substantial interest in scientific literature. Patent analyses reveal growing IP activity around chromene sulfonates, particularly for "targeted cancer therapies" – a connection that enhances the compound's commercial relevance. Technical queries about "handling precautions for methanesulfonate esters" are addressed through proper material safety data documentation.

In conclusion, 4-oxo-4H-chromen-7-yl methanesulfonate represents a multifaceted research tool bridging medicinal chemistry and material science. Its evolving applications reflect broader trends in precision medicine and functional materials, making it a compound of enduring interest to both academic and industrial researchers worldwide.